2-{[4-(4-methoxyphenyl)-1-piperazinyl]carbonyl}-3H-benzo[f]chromen-3-one

• IUPAC Name: 2-[4-(4-methoxyphenyl)piperazine-1-carbonyl]benzo[f]chromen-3-one
• InChI: InChI=1S/C25H22N2O4/c1-30-19-9-7-18(8-10-19)26-12-14-27(15-13-26)24(28)22-16-21-20-5-3-2-4-17(20)6-11-23(21)31-25(22)29/h2-11,16H,12-15H2,1H3
• InChI Key: CFOUOBRKMXEMPZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(=O)C3=CC4=C(C=CC5=CC=CC=C54)OC3=O
• Molecular Formula: C25H22N2O4
• Molecular Weight: 414.5 g/mol

Description

2-{[4-(4-methoxyphenyl)-1-piperazinyl]carbonyl}-3H-benzo[f]chromen-3-one is a synthetic compound that belongs to the class of benzochromene derivatives. It is known by the chemical name "PSB-603" and has been the subject of scientific research due to its potential therapeutic properties.

Mechanism of Action

PSB-603 exerts its therapeutic effects by inhibiting the activity of the enzyme phosphodiesterase 4 (PDE4). PDE4 is an enzyme that breaks down cyclic adenosine monophosphate (cAMP), which is an important signaling molecule in the body. By inhibiting PDE4, PSB-603 increases the levels of cAMP, which in turn activates protein kinase A (PKA) and leads to the inhibition of pro-inflammatory cytokines and chemokines. PSB-603 also inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
PSB-603 has been shown to have a number of biochemical and physiological effects. It inhibits the production of pro-inflammatory cytokines and chemokines, which leads to a reduction in inflammation. PSB-603 also inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, PSB-603 has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of PSB-603 is that it is a synthetic compound, which means that it can be easily synthesized in the lab and its purity can be controlled. PSB-603 also has a well-defined mechanism of action, which makes it a useful tool for studying the role of PDE4 in various biological processes. However, one of the limitations of PSB-603 is that it has low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of PSB-603. One direction is to investigate its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Another direction is to investigate its potential as a cancer therapy. Additionally, PSB-603 could be studied for its potential neuroprotective effects in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Finally, future studies could focus on improving the solubility of PSB-603 to make it more suitable for in vivo experiments.

Scientific Research Applications

PSB-603 has been the subject of scientific research due to its potential therapeutic properties. It has been studied for its anti-inflammatory, anti-tumor, and neuroprotective effects. PSB-603 has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. PSB-603 has also been shown to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy. In addition, PSB-603 has been studied for its neuroprotective effects, which makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.